Cas no 681240-40-4 (2,2-difluoro-4-methylpentanoic acid)

• Product Name: 2,2-difluoro-4-methylpentanoic acid
• CAS No: 681240-40-4
• MF: C₆H₁₀F₂O₂
• MW: 152.139209270477
• MDL: MFCD20657524
• CID: 4141460
• PubChem ID: 59459345
• Update Time: 2025-04-24

2,2-difluoro-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,2-difluoro-4-methyl-
• 2,2-difluoro-4-methylpentanoic acid
• SCHEMBL10021004
• EN300-1936515
• 681240-40-4
• QWJGDXWOLLTYQM-UHFFFAOYSA-N
• 2,2-difluoro-4-methylpentanoicacid

• MDL： MFCD20657524
• Inchi： 1S/C6H10F2O2/c1-4(2)3-6(7,8)5(9)10/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： QWJGDXWOLLTYQM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC(C)C)F

Computed Properties

• Exact Mass: 152.06488588g/mol
• Monoisotopic Mass: 152.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids